Cas no 1339835-47-0 (1-(2-methylpropane-2-sulfonyl)piperidin-4-amine)

• Product Name: 1-(2-methylpropane-2-sulfonyl)piperidin-4-amine
• CAS No: 1339835-47-0
• MF: C₉H₂₀N₂O₂S
• MW: 220.332301139832
• CID: 5207875
• PubChem ID: 63687460
• Update Time: 2025-10-31

1-(2-methylpropane-2-sulfonyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropane-2-sulfonyl)piperidin-4-amine
• 4-Piperidinamine, 1-[(1,1-dimethylethyl)sulfonyl]-

• Inchi： 1S/C9H20N2O2S/c1-9(2,3)14(12,13)11-6-4-8(10)5-7-11/h8H,4-7,10H2,1-3H3
• InChI Key： JVTJPDUMFICXMM-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)(N1CCC(CC1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 0.1
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-(2-methylpropane-2-sulfonyl)piperidin-4-amine

Introduction to 1-(2-methylpropane-2-sulfonyl)piperidin-4-amine (CAS No. 1339835-47-0)

1-(2-methylpropane-2-sulfonyl)piperidin-4-amine, identified by its Chemical Abstracts Service (CAS) number 1339835-47-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of a sulfonyl group at the 2-position and an amine group at the 4-position imparts unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The structure of 1-(2-methylpropane-2-sulfonyl)piperidin-4-amine features a highly functionalized piperidine core, which is a common scaffold in drug design due to its ability to mimic the bioactive conformation of natural amino acids. The sulfonyl group, derived from isobutane, introduces rigidity and polarity to the molecule, enhancing its interactions with biological targets. This structural feature has been leveraged in the development of novel therapeutic agents targeting various diseases, including neurological disorders and infectious diseases.

In recent years, there has been a surge in research focused on developing small-molecule modulators that can interact with complex biological pathways. 1-(2-methylpropane-2-sulfonyl)piperidin-4-amine has emerged as a key building block in this endeavor. Its unique chemical properties make it an attractive candidate for further derivatization, allowing chemists to tailor its pharmacological profile for specific therapeutic applications. The compound’s ability to act as a chiral center or participate in hydrogen bonding interactions has been exploited in the design of enzyme inhibitors and receptor ligands.

One of the most compelling aspects of 1-(2-methylpropane-2-sulfonyl)piperidin-4-amine is its versatility in medicinal chemistry. Researchers have utilized this compound as a precursor in the synthesis of novel antiviral agents, where its structural motifs contribute to improved binding affinity and selectivity against viral proteases and polymerases. Additionally, its derivatives have shown promise in addressing neurological conditions by modulating neurotransmitter receptors, such as NMDA and GABA receptors, which are implicated in disorders like Alzheimer’s disease and Parkinson’s disease.

The synthesis of 1-(2-methylpropane-2-sulfonyl)piperidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition-metal catalysis and asymmetric hydrogenation, have been employed to enhance the efficiency of these processes. The growing interest in green chemistry has also prompted researchers to explore sustainable synthetic routes for this compound, minimizing waste and reducing environmental impact.

Recent advancements in computational chemistry have further accelerated the development of derivatives based on 1-(2-methylpropane-2-sulfonyl)piperidin-4-amine. Molecular modeling studies have revealed insights into how structural modifications can influence binding interactions with biological targets, enabling rational drug design. These computational approaches complement experimental efforts by predicting potential lead compounds before they are synthesized in the lab.

The pharmacological evaluation of 1-(2-methylpropane-2-sulfonyl)piperidin-4-amine and its derivatives has yielded several promising candidates for clinical development. Preclinical studies have demonstrated their efficacy in animal models of various diseases, highlighting their therapeutic potential. The compound’s ability to cross the blood-brain barrier has been particularly noteworthy in neurological research, opening up new avenues for treating central nervous system disorders.

In conclusion, 1-(2-methylpropane-2-sulfonyl)piperidin-4-amine (CAS No. 1339835-47-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.